Cas no 1960-59-4 (Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-)

Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)- structure
1960-59-4 structure
Product Name:Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-
CAS No:1960-59-4
MF:C13H8F3NO3
MW:283.20273399353
CID:237098
PubChem ID:245942
Update Time:2025-04-19

Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-
    • 2-nitro-1-phenoxy-4-(trifluoromethyl)benzene
    • Benzene, 2-nitro-1-phenoxy-4-(trifluoromethyl)-
    • NSC-58416
    • nitrophenoxy-4 (trifluoro-methyl) benzene
    • HMS543L08
    • AKOS003624072
    • Maybridge1_000778
    • 1960-59-4
    • DTXSID20288984
    • 2-nitro-4-trifluoromethylphenyl phenyl ether
    • SCHEMBL10588184
    • NCIOpen2_002825
    • NSC58416
    • MDL: MFCD00218195
    • Inchi: 1S/C13H8F3NO3/c14-13(15,16)9-6-7-12(11(8-9)17(18)19)20-10-4-2-1-3-5-10/h1-8H
    • InChI Key: FMPQPRZPVWQOMC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 283.04564
  • Monoisotopic Mass: 283.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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